Cas no 2228449-23-6 (3-(6-chloropyridin-3-yl)azetidin-3-ol)

3-(6-Chloropyridin-3-yl)azetidin-3-ol is a heterocyclic compound featuring a chloropyridine moiety linked to an azetidine ring with a hydroxyl substituent at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloropyridine group enhances electrophilic properties, facilitating further functionalization, while the azetidine scaffold offers conformational rigidity, improving binding affinity in bioactive molecules. The hydroxyl group provides a versatile handle for derivatization or hydrogen bonding interactions. This compound is particularly valuable as an intermediate in the synthesis of complex molecules, offering a balance of stability and reactivity for targeted modifications. Its well-defined structure ensures reproducibility in research and industrial processes.
3-(6-chloropyridin-3-yl)azetidin-3-ol structure
2228449-23-6 structure
Product Name:3-(6-chloropyridin-3-yl)azetidin-3-ol
CAS No:2228449-23-6
MF:C8H9ClN2O
MW:184.62286067009
CID:6448507
PubChem ID:165635751
Update Time:2025-10-28

3-(6-chloropyridin-3-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(6-chloropyridin-3-yl)azetidin-3-ol
    • EN300-1982125
    • 2228449-23-6
    • Inchi: 1S/C8H9ClN2O/c9-7-2-1-6(3-11-7)8(12)4-10-5-8/h1-3,10,12H,4-5H2
    • InChI Key: FIQJUUFGHPEWNP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C1(CNC1)O

Computed Properties

  • Exact Mass: 184.0403406g/mol
  • Monoisotopic Mass: 184.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 45.2Ų

3-(6-chloropyridin-3-yl)azetidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1982125-0.05g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
0.05g
$1152.0 2023-09-16
Enamine
EN300-1982125-0.1g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
0.1g
$1207.0 2023-09-16
Enamine
EN300-1982125-0.25g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
0.25g
$1262.0 2023-09-16
Enamine
EN300-1982125-0.5g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
0.5g
$1316.0 2023-09-16
Enamine
EN300-1982125-1.0g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
1g
$1371.0 2023-06-03
Enamine
EN300-1982125-2.5g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
2.5g
$2688.0 2023-09-16
Enamine
EN300-1982125-5.0g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
5g
$3977.0 2023-06-03
Enamine
EN300-1982125-10.0g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
10g
$5897.0 2023-06-03
Enamine
EN300-1982125-1g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
1g
$1371.0 2023-09-16
Enamine
EN300-1982125-5g
3-(6-chloropyridin-3-yl)azetidin-3-ol
2228449-23-6
5g
$3977.0 2023-09-16

Additional information on 3-(6-chloropyridin-3-yl)azetidin-3-ol

3-(6-Chloropyridin-3-yl)azetidin-3-ol: A Comprehensive Overview

The compound 3-(6-chloropyridin-3-yl)azetidin-3-ol (CAS No. 2228449-23-6) is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound, often referred to as 6-chloropyridin-3-yl azetidinol, belongs to the class of azetidines, which are four-membered nitrogen-containing rings. The presence of a chlorinated pyridine ring attached to the azetidine structure introduces unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The chloropyridine moiety in this compound is known to enhance pharmacokinetic properties such as solubility and bioavailability, which are critical for drug candidates. Researchers have also explored the potential of this compound as a building block for more complex molecules, leveraging its structural versatility.

One of the most notable advancements in the study of 3-(6-chloropyridin-3-yl)azetidin-3-ol involves its application in medicinal chemistry. Scientists have utilized this compound to design novel inhibitors targeting various disease-related enzymes. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a specific kinase implicated in cancer progression. This finding underscores the compound's potential as a lead molecule in anticancer drug development.

Moreover, the synthesis of 6-chloropyridin-3-yl azetidinol has been optimized through innovative methodologies. Traditional routes often involved multi-step processes with low yields, but recent advancements have introduced more efficient protocols. For example, researchers have successfully employed catalytic asymmetric synthesis to construct the azetidine ring directly from readily available starting materials. This approach not only simplifies the synthesis but also enhances the overall sustainability of the process.

The structural uniqueness of 3-(6-chloropyridin-3-yl)azetidin-3-ol also makes it an attractive candidate for exploring non-canonical bonding interactions. Recent computational studies have revealed that the compound can form unusual hydrogen bonds and π-interactions with biological targets, which could be exploited for designing novel therapeutic agents. These insights are particularly valuable in the context of emerging trends in drug design, where non-traditional binding modes are increasingly being considered.

In terms of applications beyond pharmacology, 6-chloropyridin-3-yl azetidinol has shown promise in materials science. Its rigid structure and ability to form supramolecular assemblies make it a potential candidate for constructing advanced materials such as molecular crystals and self-assembled monolayers. Preliminary experiments have demonstrated its utility in creating stimuli-responsive materials, which could find applications in sensing and drug delivery systems.

Looking ahead, the continued exploration of 3-(6-chloropyridin-3-yl)azetidin-3-ol is expected to yield further breakthroughs across multiple disciplines. Its role as a versatile building block in organic synthesis, combined with its unique chemical properties, positions it as a key molecule for future research endeavors. As technological advancements continue to enhance our understanding of molecular interactions, this compound will undoubtedly play a pivotal role in shaping new frontiers in science and medicine.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd